Cas no 1805093-40-6 (5-(Bromomethyl)-4-(difluoromethyl)-3-iodo-2-methoxypyridine)

• Product Name: 5-(Bromomethyl)-4-(difluoromethyl)-3-iodo-2-methoxypyridine
• CAS No: 1805093-40-6
• MF: C₈H₇BrF₂INO
• MW: 377.952560663223
• CID: 4804657
• Update Time: 2025-05-21

5-(Bromomethyl)-4-(difluoromethyl)-3-iodo-2-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 5-(Bromomethyl)-4-(difluoromethyl)-3-iodo-2-methoxypyridine

• Inchi： 1S/C8H7BrF2INO/c1-14-8-6(12)5(7(10)11)4(2-9)3-13-8/h3,7H,2H2,1H3
• InChI Key： CLEPHFGJMBRSLO-UHFFFAOYSA-N
• SMILES： IC1=C(N=CC(CBr)=C1C(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 187
• XLogP3: 3
• Topological Polar Surface Area: 22.1

Additional information on 5-(Bromomethyl)-4-(difluoromethyl)-3-iodo-2-methoxypyridine

Recent Advances in the Application of 5-(Bromomethyl)-4-(difluoromethyl)-3-iodo-2-methoxypyridine (CAS: 1805093-40-6) in Chemical Biology and Pharmaceutical Research

The compound 5-(Bromomethyl)-4-(difluoromethyl)-3-iodo-2-methoxypyridine (CAS: 1805093-40-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and versatile reactivity. This heterocyclic scaffold, characterized by the presence of bromomethyl, difluoromethyl, iodo, and methoxy functional groups, serves as a valuable intermediate in the synthesis of biologically active molecules. Recent studies have explored its potential in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents targeting key signaling pathways.

One of the most notable applications of this compound is its role in the synthesis of novel pyridine-based kinase inhibitors. Researchers have utilized the bromomethyl and iodo substituents as key handles for further functionalization via cross-coupling reactions, enabling the rapid assembly of diverse compound libraries. The difluoromethyl group, known for its ability to modulate the physicochemical properties of drug candidates, has been shown to enhance metabolic stability and improve pharmacokinetic profiles in preclinical studies.

In a recent study published in the Journal of Medicinal Chemistry, scientists employed 5-(Bromomethyl)-4-(difluoromethyl)-3-iodo-2-methoxypyridine as a key building block in the development of selective JAK2 inhibitors. The compound's reactivity allowed for efficient diversification of the pyridine core, leading to the identification of potent inhibitors with improved selectivity profiles. The researchers highlighted the importance of the difluoromethyl group in optimizing binding interactions with the target protein, as evidenced by X-ray crystallography data.

Another significant application has been in the field of PET (positron emission tomography) tracer development. The iodine atom in the compound provides an excellent site for radioisotope exchange, enabling the synthesis of ¹⁸F-labeled derivatives for imaging applications. Recent work has demonstrated the utility of these tracers in visualizing enzyme activity in vivo, particularly for monitoring the efficacy of targeted therapies in cancer models.

The compound's stability under various reaction conditions has also made it attractive for use in DNA-encoded library (DEL) technologies. Several pharmaceutical companies have incorporated this scaffold into their DEL platforms, leveraging its multiple reactive sites for combinatorial chemistry approaches. This has led to the discovery of novel hits against challenging targets such as protein-protein interactions.

From a synthetic chemistry perspective, recent advances have focused on developing more efficient routes to access 5-(Bromomethyl)-4-(difluoromethyl)-3-iodo-2-methoxypyridine. A 2023 publication in Organic Process Research & Development described an improved scalable synthesis that addresses previous limitations in yield and purity. The new protocol employs continuous flow chemistry techniques, resulting in higher throughput and reduced environmental impact compared to traditional batch processes.

Looking forward, the unique combination of functional groups in this compound continues to inspire innovative applications in chemical biology. Ongoing research is exploring its potential in targeted protein degradation (PROTACs), where its ability to serve as a linker between target-binding and E3 ligase-binding moieties is being evaluated. Additionally, its use in the development of covalent inhibitors is gaining traction, with several programs in early-stage discovery pipelines.

In conclusion, 5-(Bromomethyl)-4-(difluoromethyl)-3-iodo-2-methoxypyridine (CAS: 1805093-40-6) represents a versatile and valuable tool in modern drug discovery. Its recent applications span multiple therapeutic areas and technological platforms, demonstrating the enduring importance of well-designed heterocyclic building blocks in pharmaceutical research. As synthetic methodologies continue to advance and our understanding of structure-activity relationships deepens, this compound is likely to play an increasingly important role in the development of next-generation therapeutics.